Cas no 877775-84-3 (Benzene, 1,3-bis[(4-methoxyphenyl)methyl]-)
877775-84-3 structure
Product Name:Benzene, 1,3-bis[(4-methoxyphenyl)methyl]-
CAS No:877775-84-3
MF:C22H22O2
MW:318.408886432648
CID:582229
PubChem ID:53932781
Update Time:2025-04-19
Benzene, 1,3-bis[(4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3-bis[(4-methoxyphenyl)methyl]-
- 1,3-bis[(4-methoxyphenyl)methyl]benzene
- 1,1'-[1,3-Phenylenebis(methylene)]bis(4-methoxybenzene)
- SCHEMBL10970519
- DTXSID60707780
- 877775-84-3
-
- Inchi: 1S/C22H22O2/c1-23-21-10-6-17(7-11-21)14-19-4-3-5-20(16-19)15-18-8-12-22(24-2)13-9-18/h3-13,16H,14-15H2,1-2H3
- InChI Key: ISGPULCAXFQDLM-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CC1C=CC=C(C=1)CC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 318.161979940g/mol
- Monoisotopic Mass: 318.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 18.5Ų
Benzene, 1,3-bis[(4-methoxyphenyl)methyl]- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
877775-84-3 (Benzene, 1,3-bis[(4-methoxyphenyl)methyl]-) Related Products
- 726-18-1(4,4'-Dimethoxydiphenylmethane)
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- 1515-95-3(4-Methoxy-1-ethylbenzene)
- 834-14-0(4-Methoxydiphenylmethane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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